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For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of the
Cyclopropylmethyl Moiety

In the landscape of modern medicinal chemistry, the pursuit of novel molecular scaffolds that
offer enhanced metabolic stability, improved potency, and desirable pharmacokinetic profiles is
a constant endeavor. Among the privileged structural motifs, the cyclopropyl group has
garnered significant attention.[1][2] Its incorporation into drug candidates often imparts a range
of beneficial properties, including increased rigidity, which can lead to higher binding affinity,
and altered metabolic pathways that can enhance bioavailability.[2][3] This guide focuses on a
specific, yet increasingly relevant molecule: N-(cyclopropylmethyl)-N-methylformamide
(CAS Number: 1403483-62-4).

While not as extensively documented as some commodity chemicals, N-(cyclopropylmethyl)-
N-methylformamide represents a key building block for the synthesis of more complex
molecules, particularly in the realm of drug discovery. The presence of the N-cyclopropylmethyl
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group is of particular interest, as this moiety is found in a number of pharmacologically active
compounds, where it can influence receptor binding and metabolic fate.[4][5] This guide will
provide a comprehensive overview of the available technical information on N-
(cyclopropylmethyl)-N-methylformamide, including its synthesis, putative properties, and its
potential applications in the development of novel therapeutics.

Physicochemical Properties and Data

Detailed experimental data for N-(cyclopropylmethyl)-N-methylformamide is not widely
available in public literature. However, based on the known properties of analogous N-
substituted formamides, such as N-methylformamide, and the structural contribution of the
cyclopropylmethyl group, we can infer a set of expected physicochemical characteristics.
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Property Predicted Value/lInformation
CAS Number 1403483-62-4
Molecular Formula C6H11NO
Molecular Weight 113.16 g/mol
Likely a colorless to pale yellow liquid at room
Appearance
temperature.
Expected to be higher than that of N-
Boiling Point methylformamide (182.6 °C) due to the
increased molecular weight.[6]
Predicted to be soluble in a range of organic
N solvents. Its polarity, arising from the amide
Solubility N .
group, would suggest some miscibility with polar
solvents.
N-substituted formamides are generally stable
- under neutral conditions but can be susceptible
Stability

to hydrolysis under strong acidic or basic

conditions.[6]

Spectroscopic Data

1H NMR: Expect signals corresponding to the
cyclopropyl protons (a complex multiplet in the
upfield region), the methylene protons of the
cyclopropylmethyl group, the N-methyl protons,
and the formyl proton. 13C NMR: Expect distinct
signals for the carbons of the cyclopropyl ring,
the methylene carbon, the N-methyl carbon, and
the carbonyl carbon. IR: A strong absorption
band characteristic of the C=0 stretch of the
amide group would be expected around 1650-
1680 cm~1.

Synthesis and Manufacturing
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The synthesis of N-(cyclopropylmethyl)-N-methylformamide, as a secondary N-substituted
formamide, can be approached through several established synthetic routes. The choice of
method often depends on the availability of starting materials, desired purity, and scalability of
the reaction.

General Synthetic Approach: Formylation of N-
methylcyclopropanemethanamine

A common and direct method for the preparation of N-substituted formamides is the formylation
of the corresponding amine. In this case, the precursor would be N-
methylcyclopropanemethanamine.
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L Reaction under Crude Product j o N-(cyclopropylmethyl)-
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Caption: General workflow for the synthesis of N-(cyclopropylmethyl)-N-methylformamide.

Detailed Experimental Protocol (Exemplary)

The following is a representative protocol based on general methods for the synthesis of N-
substituted formamides.[6][7]

Materials:
» N-methylcyclopropanemethanamine

o Ethyl formate
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e Anhydrous solvent (e.g., ethanol or neat)
o Standard laboratory glassware for reflux and distillation
Procedure:

e To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add N-
methylcyclopropanemethanamine.

o Slowly add an excess of ethyl formate to the flask. The reaction can be performed neat or in
a suitable solvent like ethanol.

» Heat the reaction mixture to reflux and maintain for several hours. The progress of the
reaction can be monitored by techniques such as Thin Layer Chromatography (TLC) or Gas
Chromatography-Mass Spectrometry (GC-MS).

 After the reaction is complete, allow the mixture to cool to room temperature.

» Remove the excess ethyl formate and any alcohol byproduct (if a solvent was used) under
reduced pressure.

e The crude product can then be purified by fractional distillation under vacuum to yield pure
N-(cyclopropylmethyl)-N-methylformamide.

Role in Drug Development and Medicinal Chemistry

The true value of N-(cyclopropylmethyl)-N-methylformamide lies in its potential as a
precursor or intermediate in the synthesis of pharmacologically active molecules. The N-
cyclopropylmethyl group is a key pharmacophore in several approved drugs and clinical
candidates.

The Cyclopropylmethyl Group: A Privileged Moiety

The cyclopropylmethyl group is often introduced into a molecule to modulate its interaction with
biological targets and to improve its drug-like properties.[4]

o Metabolic Stability: The cyclopropyl ring is generally more resistant to oxidative metabolism
by cytochrome P450 enzymes compared to a corresponding isopropy! or tert-butyl group.[2]
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[8] This can lead to a longer half-life and improved pharmacokinetic profile of a drug.

Receptor Binding: The rigid nature of the cyclopropyl ring can lock the conformation of the
side chain, leading to a more specific and higher-affinity binding to the target receptor.

Opioid Receptor Modulation: The N-cyclopropylmethyl substituent is a classic feature of
opioid receptor antagonists and mixed agonist-antagonists, such as naltrexone and
nalbuphine.[5] It plays a crucial role in determining the pharmacological activity at mu,
kappa, and delta opioid receptors.
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Caption: The role of a drug with an N-cyclopropylmethyl group in modulating a signaling
pathway.

Analytical Methods and Quality Control

For researchers working with N-(cyclopropylmethyl)-N-methylformamide, robust analytical
methods are essential for ensuring purity and for monitoring its use in subsequent reactions.

o Gas Chromatography (GC): Due to its expected volatility, GC coupled with a Flame
lonization Detector (FID) or a Mass Spectrometer (MS) would be the method of choice for
assessing purity and quantifying the compound.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are indispensable for
structural confirmation and for identifying any impurities.

¢ Infrared (IR) Spectroscopy: IR spectroscopy can be used to confirm the presence of the
characteristic amide carbony! group.

¢ Liquid Chromatography-Mass Spectrometry (LC-MS): While GC-MS is often preferred for
volatile compounds, LC-MS can also be employed, particularly for monitoring reactions
where the final product is less volatile.

Safety and Handling

While a specific Safety Data Sheet (SDS) for N-(cyclopropylmethyl)-N-methylformamide is
not readily available, precautions for handling should be based on the known hazards of similar
N-substituted formamides.

¢ General Handling: Use in a well-ventilated area, preferably in a fume hood. Avoid contact
with skin, eyes, and clothing. Wear appropriate personal protective equipment (PPE),
including gloves, safety glasses, and a lab coat.

e Health Hazards: N-methylformamide, a related compound, is known to be harmful if
swallowed or in contact with skin and may cause eye irritation.[9] It is also suspected of
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damaging fertility or the unborn child. Similar hazards should be assumed for N-
(cyclopropylmethyl)-N-methylformamide until specific toxicological data is available.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place, away
from incompatible materials such as strong oxidizing agents, acids, and bases.

Conclusion

N-(cyclopropylmethyl)-N-methylformamide stands as a molecule of significant interest for
researchers and drug development professionals. While it may not be a widely used commodity
chemical, its structural features, particularly the N-cyclopropylmethyl group, position it as a
valuable intermediate in the synthesis of novel therapeutic agents. This guide has provided a
comprehensive overview based on available data and established chemical principles, offering
insights into its synthesis, potential properties, and its strategic importance in medicinal
chemistry. As the quest for new and improved drugs continues, the role of specialized building
blocks like N-(cyclopropylmethyl)-N-methylformamide will undoubtedly continue to grow.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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